Cas no 25080-17-5 (1-Iodo-4-(heptafluoroisopropoxy)octafluorobutane)

• Product Name: 1-Iodo-4-(heptafluoroisopropoxy)octafluorobutane
• CAS No: 25080-17-5
• MF: C₇F₁₅IO
• MW: 511.954827308655
• CID: 851431
• Update Time: 2026-04-29

1-Iodo-4-(heptafluoroisopropoxy)octafluorobutane Chemical and Physical Properties

Names and Identifiers

• Butane, 1,1,2,2,3,3,4,4-octafluoro-1-iodo-4-[1,2,2,2-tetrafluoro-1-(trifluoromethyl )ethoxy]-
• 1-IODO-4-(HEPTAFLUOROISOPROPOXY)OCTAFLUOROBUTANE
• 4-(Heptafluoroisopropoxy)-1-iodooctafluorobutane
• 1,1,1,2,3<wbr>
• 1,1,2,2,3<wbr>
• butane, 1<wbr>
• LogP
• 1-Iodo-4-(heptafluoroisopropoxy)octafluorobutane

Computed Properties

• Exact Mass: 511.8749

Experimental Properties

• Boiling Point: 40-43°C/25mm
• PSA: 9.23

1-Iodo-4-(heptafluoroisopropoxy)octafluorobutane Security Information

• Hazardous Material Identification：

Additional information on 1-Iodo-4-(heptafluoroisopropoxy)octafluorobutane

Professional Introduction to Compound with CAS No 25080-17-5 and Product Name: 1-Iodo-4-(heptafluoroisopropoxy)octafluorobutane

The compound with the CAS number 25080-17-5 and the product name 1-Iodo-4-(heptafluoroisopropoxy)octafluorobutane represents a significant advancement in the field of specialty chemicals, particularly in the realm of pharmaceutical intermediates and materials science. This compound, characterized by its unique structural features, has garnered attention due to its potential applications in various high-value chemical processes. The molecular structure of 1-Iodo-4-(heptafluoroisopropoxy)octafluorobutane consists of a fluorinated backbone with specific functional groups that make it a versatile building block for synthetic chemistry.

In recent years, the demand for fluorinated compounds has surged due to their exceptional properties such as high thermal stability, chemical inertness, and biological activity. The presence of both an iodine atom and a heptafluoroisopropoxy group in this molecule makes it particularly interesting for researchers exploring novel synthetic pathways. The iodine substituent serves as a reactive handle for further functionalization, while the heptafluoroisopropoxy group introduces steric and electronic effects that can influence the reactivity and selectivity of subsequent transformations.

One of the most compelling aspects of 1-Iodo-4-(heptafluoroisopropoxy)octafluorobutane is its utility in cross-coupling reactions, which are fundamental to modern organic synthesis. These reactions allow for the formation of carbon-carbon bonds under mild conditions, often catalyzed by transition metals such as palladium or copper. The iodine atom in this compound can participate in palladium-catalyzed cross-coupling reactions, including Suzuki-Miyaura, Stille, and Sonogashira couplings, enabling the construction of complex molecular architectures. This capability is particularly valuable in the synthesis of pharmaceuticals, where precise control over molecular structure is crucial.

Moreover, the heptafluoroisopropoxy group adds an additional layer of functionality that can be exploited in synthetic design. This group not only enhances the solubility of the compound in certain polar solvents but also influences its electronic properties, making it a suitable candidate for applications in materials science. For instance, fluorinated compounds are widely used in the development of advanced polymers and coatings due to their resistance to environmental degradation and chemical attack. The unique combination of reactivity and stability offered by 1-Iodo-4-(heptafluoroisopropoxy)octafluorobutane positions it as a promising candidate for such applications.

Recent research has highlighted the importance of fluorinated intermediates in drug discovery. The ability to introduce fluorine atoms into biological molecules has been shown to enhance their metabolic stability, bioavailability, and binding affinity to target proteins. The compound 1-Iodo-4-(heptafluoroisopropoxy)octafluorobutane can serve as a key intermediate in the synthesis of fluorinated analogs of existing drugs or novel therapeutic agents. By leveraging its reactivity, researchers can explore new chemical space that may lead to more effective treatments for various diseases.

The synthesis of 1-Iodo-4-(heptafluoroisopropoxy)octafluorobutane itself is an intriguing challenge that showcases the ingenuity of modern synthetic chemistry. The process typically involves multiple steps, including halogenation, etherification, and functional group transformations. Each step must be carefully optimized to ensure high yield and purity, which are critical for pharmaceutical applications. Advances in catalytic methods and green chemistry principles have made it possible to produce this compound more efficiently while minimizing environmental impact.

In conclusion, 1-Iodo-4-(heptafluoroisopropoxy)octafluorobutane (CAS No 25080-17-5) is a versatile compound with significant potential in both academic research and industrial applications. Its unique structural features make it an excellent candidate for cross-coupling reactions, pharmaceutical synthesis, and materials science innovation. As our understanding of fluorinated chemistry continues to evolve, compounds like this will play an increasingly important role in shaping the future of chemical manufacturing and drug development.